Cas no 288385-93-3 (4-Fluoro-5-methoxy-2-methyl-1H-indole)

• Product Name: 4-Fluoro-5-methoxy-2-methyl-1H-indole
• CAS No: 288385-93-3
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• MDL: MFCD09264512
• CID: 248873
• PubChem ID: 22030728
• Update Time: 2025-05-24

4-Fluoro-5-methoxy-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methoxy-2-methyl-1H-indole
• 1H-Indole,4-fluoro-5-methoxy-2-methyl-
• 4-Fluoro-5-methoxy-2-methylindole
• C10H10FNO
• PubChem17725
• WRDOWKZJEOFRSZ-UHFFFAOYSA-N
• 4fluoro-5-methoxy-2-methylindole
• 2-methyl-4-fluoro-5-methoxy-1H-indole
• A5434
• 1H-Indole, 4-fluoro-5-methoxy-2-methyl-
• AMY11609
• MFCD09264512
• AC-26726
• DTXSID00621794
• FT-0649200
• SCHEMBL296452
• CS-0152926
• AKOS006330136
• DS-10980
• 288385-93-3
• DB-031263

• MDL： MFCD09264512
• Inchi： 1S/C10H10FNO/c1-6-5-7-8(12-6)3-4-9(13-2)10(7)11/h3-5,12H,1-2H3
• InChI Key： WRDOWKZJEOFRSZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1C=C(C)N2)OC

Computed Properties

• Exact Mass: 179.07500
• Monoisotopic Mass: 179.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 318.6°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.599
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• PSA: 25.02000
• LogP: 2.62400
• Vapor Pressure: No data available

4-Fluoro-5-methoxy-2-methyl-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Fluoro-5-methoxy-2-methyl-1H-indole

4-Fluoro-5-methoxy-2-methyl-1H-indole: A Comprehensive Overview

The compound with CAS No 288385-93-3, commonly referred to as 4-Fluoro-5-methoxy-2-methyl-1H-indole, is a structurally complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This indole derivative is characterized by its unique substitution pattern, featuring a fluorine atom at the 4-position, a methoxy group at the 5-position, and a methyl group at the 2-position. These substituents not only influence the molecule's physical and chemical properties but also play a pivotal role in its biological activity and potential applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4-Fluoro-5-methoxy-2-methyl-1H-indole. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern of the indole ring. This method has been particularly effective in constructing complex indole derivatives with high yields and excellent regioselectivity. Additionally, microwave-assisted synthesis has emerged as a promising technique for accelerating the formation of this compound, reducing reaction times while maintaining product quality.

The biological activity of 4-Fluoro-5-methoxy-2-methyl-1H-indole has been extensively studied in recent years. Research indicates that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory agents. Furthermore, studies have demonstrated its ability to modulate cellular signaling pathways, such as the MAPK and NF-kB pathways, which are implicated in various inflammatory diseases. These findings underscore the compound's potential as a therapeutic agent in conditions such as arthritis, inflammatory bowel disease, and neuroinflammation.

In addition to its pharmacological applications, 4-Fluoro-5-methoxy-2-methyl-1H-indole has also found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into conjugated polymers to enhance their electrical conductivity and stability under ambient conditions. Preliminary results suggest that these materials exhibit promising performance metrics, paving the way for their integration into next-generation electronic devices.

The synthesis and characterization of 4-Fluoro-5-methoxy-2-methyl-1H-indole have been further enhanced by advanced analytical techniques. High-resolution mass spectrometry (HRMS) has provided precise molecular weight determination, while nuclear magnetic resonance (NMR) spectroscopy has enabled detailed structural elucidation. These tools have been instrumental in confirming the compound's purity and structural integrity, ensuring its reliability for both academic research and industrial applications.

Looking ahead, the continued exploration of 4-fluoroindole derivatives holds immense promise for unlocking new therapeutic and technological advancements. As researchers delve deeper into its mechanisms of action and optimize its synthesis pathways, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.